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Compound of Interest

Compound Name: 1-Butanol, 4-(ethenyloxy)-

Cat. No.: B102261

CAS Number: 17832-28-9
Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Butanol, 4-(ethenyloxy)-, a
versatile chemical intermediate. The information presented herein is curated for professionals
in research and development, with a focus on its chemical properties, synthesis, applications,
and safety.

Chemical and Physical Properties

1-Butanol, 4-(ethenyloxy)-, also known as 4-hydroxybutyl vinyl ether (HBVE), is a colorless to
light yellow liquid with a faint, ether-like odor.[1] It is a bifunctional monomer containing both a
vinyl ether group and a primary hydroxyl group, which imparts unique reactivity and versatility
in chemical synthesis.[2] The presence of the hydroxyl group allows for further chemical
modifications, while the vinyl ether group is susceptible to polymerization.[2]

Table 1: Physical and Chemical Properties of 1-Butanol, 4-(ethenyloxy)-
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Property Value Reference(s)
Molecular Formula CeH1202 [3]
Molecular Weight 116.16 g/mol [3]
Appearance Colorless to yellow liquid [11[3]
Odor Faint, ether-like [1]
Boiling Point 95 °C at 20 mmHg [31[4]
Melting Point -33°C [1112]
Density 0.939 g/mL at 25 °C [3114]
Refractive Index (n20/D) 1.444 [3114]
Water Solubility 75 g/L at 20 °C [1112]
Flash Point 85 °C (closed cup) [4]
Autoignition Temperature 225 °C [2]
Synthesis

The primary industrial synthesis of 1-Butanol, 4-(ethenyloxy)- involves the vinylation of 1,4-

butanediol with acetylene in the presence of a strong base catalyst, typically potassium

hydroxide (KOH).[1][5] This reaction must be carefully controlled to favor the formation of the

monovinyl ether over the divinyl ether byproduct.[5]

Experimental Protocol: Synthesis of 1,4-Butanediol

Monovinyl Ether[5]

Materials:
e 1,4-Butanediol
e Potassium Hydroxide (KOH)

e Acetylene (CzH-2)
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Tetrahydrofuran (THF)

Diethyl ether (Et20)

Potassium carbonate (K2COs)

Water (Hz20)

Equipment:

Autoclave (1.2 L capacity)

Stirring apparatus

Heating mantle

Fractional distillation apparatus
Procedure:

e A 1.2 L autoclave is charged with a solution of 9 g of KOH in 180 g of 1,4-butanediol and 170
g of tetrahydrofuran.

e An equimolar amount of acetylene is compressed into the autoclave.

e The mixture is carefully heated to 140 °C with stirring and maintained at 140-150 °C until the
pressure no longer declines (approximately 8 hours).

 After cooling, the tetrahydrofuran is removed.

» Diethyl ether and water are added to the reaction mixture.

e The ether extract is washed with water and dried over anhydrous potassium carbonate.
o The final product is purified by fractional distillation.

Expected Products:

e 1 4-Butanediol monovinyl ether (b.p. 83-85 °C at 18 mmHQ)
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e 1 4-Butanediol divinyl ether (byproduct, b.p. 65-67 °C at 18 mmHQ)

e Unreacted 1,4-butanediol

Note: Increasing the molar ratio of acetylene to 1,4-butanediol can increase the yield of the
divinyl ether.[5]
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Synthesis Workflow of 1-Butanol, 4-(ethenyloxy)-
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Synthesis Workflow of 1-Butanol, 4-(ethenyloxy)-
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Butanol, 4-
(ethenyloxy)-.

Table 2: Spectroscopic Data of 1-Butanol, 4-(ethenyloxy)-

Spectroscopy Type Data Source Key Features

Data available on PubChem,

1H NMR Sigma-Aldrich Co. LLC[6] CID 87329

Neat (KBr) spectrum available

FTIR Forensic Spectral Research|[6]
on PubChem, CID 87329

_ _ Mass spectrometry data
Chemical Concepts, A Wiley

GC-MS o available on PubChem, CID
Division[6]
87329
. FT-Raman spectrum available
Raman Polysciences, Inc.[6]

on PubChem, CID 87329

Applications

The dual functionality of 1-Butanol, 4-(ethenyloxy)- makes it a valuable monomer in polymer
chemistry.

» Reactive Diluent: It is used as a reactive diluent in UV-curable coatings and inks.[1]

e Monomer for Copolymers: It serves as a building block for macronomonomers and as a
monomer for vinyl copolymers.[1]

» Adhesives: It is utilized in the formulation of adhesives for labels, commercial printing, and
flexible packaging.[7]

o Cement Additives: Employed in the synthesis of cement additives.[1]

o Fluororesin and Coatings: Its reactivity makes it suitable for applications in fluororesins and
various coatings.[2]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b102261?utm_src=pdf-body
https://www.benchchem.com/product/b102261?utm_src=pdf-body
https://www.benchchem.com/product/b102261?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/17832-28-9
https://pubchem.ncbi.nlm.nih.gov/compound/17832-28-9
https://pubchem.ncbi.nlm.nih.gov/compound/17832-28-9
https://pubchem.ncbi.nlm.nih.gov/compound/17832-28-9
https://www.benchchem.com/product/b102261?utm_src=pdf-body
https://de.wikipedia.org/wiki/4-Hydroxybutylvinylether
https://de.wikipedia.org/wiki/4-Hydroxybutylvinylether
https://www.ashland.com/file_source/Ashland/Documents/Sustainability/rc%20hydroxybutyl.pdf
https://de.wikipedia.org/wiki/4-Hydroxybutylvinylether
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8400446.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications of 1-Butanol, 4-(ethenyloxy)-

1-Butanol, 4-(ethenyloxy)-

Reactive Diluent Monomer . . .
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Applications of 1-Butanol, 4-(ethenyloxy)-

Safety and Handling

Comprehensive safety data is essential for the handling of 1-Butanol, 4-(ethenyloxy)-.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.
Serious eye damage/eye irritation (Category 2) H319: Causes serious eye irritation.

Hazardous to the aquatic environment - chronic H412: Harmful to aquatic life with long lasting

hazard (Category 3) effects.

Data compiled from multiple safety data sheets.
Handling and Storage:

» Handling: Avoid contact with skin and eyes. Use in a well-ventilated area. Keep away from
sources of ignition.[8]

o Storage: Store in a cool, dry place in a tightly sealed container. The industrial product is often
stabilized with potassium hydroxide.[1][8]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Safety glasses with side-shields or goggles.
» Skin Protection: Protective gloves and clothing.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded.[8]

Biological Activity and Toxicology

Currently, there is limited specific data on the biological signaling pathways directly affected by
1-Butanol, 4-(ethenyloxy)-. Toxicological information is primarily based on general data for
vinyl ethers and the butanol moiety.

Acute Toxicity: It is considered moderately toxic if ingested.[7]

[rritation: It can cause serious eye irritation.[7]

Sensitization: Skin sensitizing effects were not observed in animal studies.[7]

Genotoxicity/Mutagenicity: No mutagenic or genotoxic effects were found in various in-vitro
tests.[7]

Ecotoxicity: The substance is harmful to aquatic life with long-lasting effects.[7]

The metabolism of vinyl ethers can proceed via cytochrome P450 enzymes, but specific
metabolic pathways for 1-Butanol, 4-(ethenyloxy)- have not been extensively studied.[9] The
biological effects are generally associated with the reactivity of the vinyl group and the
properties of the resulting metabolites.

Conclusion

1-Butanol, 4-(ethenyloxy)- (CAS 17832-28-9) is a significant chemical intermediate with
primary applications in the polymer and coatings industries. Its synthesis via the vinylation of
1,4-butanediol is a well-established industrial process. While it possesses moderate acute
toxicity and is an eye irritant, proper handling and adherence to safety protocols can mitigate
these risks. Further research into its specific metabolic pathways and long-term toxicological
effects would be beneficial for a more complete understanding of its biological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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